Cas no 1604673-42-8 (Biotin-PEG4-Mal)

Biotin-PEG4-Mal is a heterobifunctional crosslinker featuring a maleimide (Mal) group and a biotin moiety, connected by a tetraethylene glycol (PEG4) spacer. The maleimide group selectively reacts with thiols (-SH) under mild conditions, enabling conjugation to cysteine-containing proteins or other sulfhydryl-bearing molecules. The biotin group facilitates strong, specific binding to streptavidin or avidin, useful for detection, purification, or immobilization applications. The PEG4 spacer enhances solubility and reduces steric hindrance, improving accessibility in bioconjugation workflows. This reagent is particularly valuable in protein labeling, affinity capture, and diagnostic assay development due to its efficient reactivity and versatility. Store desiccated at -20°C to maintain stability.
Biotin-PEG4-Mal structure
Biotin-PEG4-Mal structure
Product Name:Biotin-PEG4-Mal
CAS No:1604673-42-8
MF:C27H43N5O9S
MW:613.723426103592
CID:5998207
Update Time:2025-10-25

Biotin-PEG4-Mal Chemical and Physical Properties

Names and Identifiers

    • Biotin-PEG4-Mal
    • Biotin-PEG4-amido-Mal
    • 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[18-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-16-oxo-3,6,9,12-tetraoxa-15-azaoctadec-1-yl]hexahydro-2-oxo-, (3aS,4S,6aR)-
    • Inchi: 1S/C27H43N5O9S/c33-22(4-2-1-3-21-26-20(19-42-21)30-27(37)31-26)28-8-11-38-13-15-40-17-18-41-16-14-39-12-9-29-23(34)7-10-32-24(35)5-6-25(32)36/h5-6,20-21,26H,1-4,7-19H2,(H,28,33)(H,29,34)(H2,30,31,37)/t20-,21-,26-/m0/s1
    • InChI Key: QPCAFRMTSFYNGN-WOVHNISZSA-N
    • SMILES: C1(=O)N[C@]2([H])[C@H](CCCCC(NCCOCCOCCOCCOCCNC(=O)CCN3C(=O)C=CC3=O)=O)SC[C@]2([H])N1

Experimental Properties

  • Density: 1.247±0.06 g/cm3(Predicted)
  • Boiling Point: 917.2±65.0 °C(Predicted)
  • pka: 13.90±0.40(Predicted)

Biotin-PEG4-Mal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBBT-3-50mg
Biotin-PEG4-amido-Mal
1604673-42-8 >98.00%
50mg
¥1400.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBBT-3-100mg
Biotin-PEG4-amido-Mal
1604673-42-8 >98.00%
100mg
¥2000.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BBBT-3-25mg
Biotin-PEG4-amido-Mal
1604673-42-8 >98.00%
25mg
¥950.0 2023-09-19

Additional information on Biotin-PEG4-Mal

Biotin-PEG4-Mal: A Comprehensive Overview

Biotin-PEG4-Mal, also known as Biotin-PEG4-Maleimide, is a versatile compound with the CAS number 1604673-42-8. This molecule combines the unique properties of biotin, polyethylene glycol (PEG), and maleimide groups, making it a valuable tool in various fields such as biochemistry, molecular biology, and drug delivery systems. The biotin moiety is renowned for its high affinity to streptavidin and avidin proteins, enabling applications in protein detection, purification, and imaging. The PEG chain enhances solubility and reduces immunogenicity, while the maleimide group provides a reactive site for conjugation with thiol-containing molecules.

Recent advancements in bioconjugate chemistry have further expanded the utility of Biotin-PEG4-Mal. Researchers have explored its potential in creating stable and functional bioconjugates for therapeutic applications. For instance, studies have demonstrated the use of Biotin-PEG4-Mal in developing targeted drug delivery systems where the maleimide group facilitates the attachment of therapeutic agents to biotinylated carriers. This approach not only improves drug stability but also enhances specificity by leveraging the biotin-streptavidin interaction.

The synthesis of Biotin-PEG4-Mal involves a series of well-established chemical reactions. The process typically begins with the activation of biotin using a suitable coupling agent, followed by conjugation with a PEG chain terminated with a maleimide group. Recent studies have focused on optimizing these reactions to improve yield and purity. For example, researchers have employed green chemistry principles to develop more sustainable synthesis pathways, reducing environmental impact while maintaining product quality.

In terms of applications, Biotin-PEG4-Mal has found significant use in the development of diagnostic tools. Its ability to form stable complexes with streptavidin-based platforms makes it ideal for assays requiring high sensitivity and specificity. Moreover, the compound has been utilized in the creation of biosensors for real-time monitoring of analytes in complex biological samples. These applications highlight the importance of Biotin-PEG4-Mal in advancing diagnostic technologies.

Another emerging application of Biotin-PEG4-Mal is in the field of nanotechnology. Researchers have employed this compound to functionalize nanoparticles for enhanced targeting and imaging capabilities. By conjugating Biotin-PEG4-Mal to nanoparticle surfaces, scientists can exploit the biotin-streptavidin interaction to achieve precise targeting of specific cellular receptors or biomarkers. This approach has shown promise in cancer therapy and imaging, where precise targeting is critical for effective treatment outcomes.

The properties of Biotin-PEG4-Mal also make it an attractive candidate for use in gene editing technologies such as CRISPR-Cas9 systems. The maleimide group allows for efficient conjugation with guide RNAs or other nucleic acids, enhancing their stability and delivery efficiency within cellular environments. Recent studies have demonstrated improved gene editing outcomes using Biotin-PEG4-Mal-modified CRISPR components, underscoring its potential in advancing genetic engineering techniques.

In addition to its technical applications, Biotin-PEG4-Mal has gained attention for its role in fundamental biochemical research. Scientists are leveraging this compound to study protein-protein interactions and molecular recognition processes at a deeper level. By incorporating Biotin-PEG4-Mal into experimental designs, researchers can gain insights into complex biological systems and develop novel therapeutic strategies.

Despite its numerous advantages, the use of Biotin-PEG4-Mal is not without challenges. Issues such as batch-to-batch variability in synthesis and potential immunogenicity concerns must be carefully addressed to ensure consistent performance across different applications. Ongoing research aims to mitigate these challenges through improved manufacturing processes and advanced quality control measures.

In conclusion, Biotin-PEG4-Mal (CAS No: 1604673-42-8) stands as a testament to the power of interdisciplinary research in developing innovative biochemical tools. Its unique combination of properties continues to drive advancements across diverse fields, from diagnostics to nanotechnology and gene editing. As research progresses, we can expect even more exciting applications for this versatile compound.

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